Cas no 1516824-14-8 (N-(3-bromo-4-chlorophenyl)thiolan-3-amine)

• Product Name: N-(3-bromo-4-chlorophenyl)thiolan-3-amine
• CAS No: 1516824-14-8
• MF: C₁₀H₁₁BrClNS
• MW: 292.623039484024
• CID: 5161111
• PubChem ID: 75356400
• Update Time: 2026-03-04

N-(3-bromo-4-chlorophenyl)thiolan-3-amine Chemical and Physical Properties

Names and Identifiers

• 3-Thiophenamine, N-(3-bromo-4-chlorophenyl)tetrahydro-
• N-(3-bromo-4-chlorophenyl)thiolan-3-amine

• Inchi： 1S/C10H11BrClNS/c11-9-5-7(1-2-10(9)12)13-8-3-4-14-6-8/h1-2,5,8,13H,3-4,6H2
• InChI Key： VOIBLPJVUDVQKB-UHFFFAOYSA-N
• SMILES： N(C1CSCC1)C1C=CC(Cl)=C(Br)C=1

Additional information on N-(3-bromo-4-chlorophenyl)thiolan-3-amine

Comprehensive Overview of N-(3-bromo-4-chlorophenyl)thiolan-3-amine (CAS No. 1516824-14-8): Properties, Applications, and Research Insights

The compound N-(3-bromo-4-chlorophenyl)thiolan-3-amine (CAS No. 1516824-14-8) is a specialized organic molecule that has garnered significant attention in pharmaceutical and agrochemical research. Its unique structural features, including the thiolane ring and halogenated phenyl group, make it a valuable intermediate for synthesizing biologically active compounds. Researchers and industry professionals frequently search for terms like "synthesis of N-(3-bromo-4-chlorophenyl)thiolan-3-amine", "CAS 1516824-14-8 applications", and "thiolan-3-amine derivatives", reflecting its relevance in modern chemistry.

One of the key reasons for the growing interest in N-(3-bromo-4-chlorophenyl)thiolan-3-amine is its potential role in drug discovery. The presence of both bromo and chloro substituents on the phenyl ring enhances its reactivity, enabling selective modifications for targeted biological activity. Recent studies have explored its utility in developing kinase inhibitors and antimicrobial agents, aligning with the global demand for novel therapeutics. Searches such as "halogenated amine derivatives in medicine" and "thiolane-based drug candidates" highlight this trend.

From a chemical perspective, the thiolan-3-amine moiety in this compound offers remarkable versatility. Its five-membered sulfur-containing ring contributes to conformational stability, while the amine group facilitates further functionalization. This dual functionality makes CAS No. 1516824-14-8 a sought-after building block in organic synthesis. Queries like "thiolan-3-amine reactivity" and "bromo-chloro phenylamine derivatives" are common among chemists optimizing synthetic routes.

Environmental and sustainability considerations have also influenced research around this compound. With increasing focus on green chemistry, scientists are investigating eco-friendly catalytic methods to produce N-(3-bromo-4-chlorophenyl)thiolan-3-amine. Topics such as "solvent-free synthesis of halogenated amines" and "catalytic amination techniques" resonate strongly in academic discussions, reflecting the industry's shift toward sustainable practices.

Analytical characterization of CAS 1516824-14-8 typically involves advanced techniques like NMR spectroscopy, mass spectrometry, and HPLC purity analysis. These methods ensure precise quality control, which is critical given the compound's role in high-value applications. Researchers often search for "analytical methods for thiolan-3-amine derivatives" or "spectral data of 1516824-14-8", underscoring the need for reliable characterization protocols.

In material science, derivatives of N-(3-bromo-4-chlorophenyl)thiolan-3-amine have shown promise in functional polymer design. The halogen atoms enable cross-coupling reactions, making it a potential monomer for conductive or photoactive materials. This aligns with trending searches like "halogenated amines in polymer chemistry" and "electronic materials from sulfur-nitrogen compounds", demonstrating interdisciplinary applications.

Regulatory aspects of 1516824-14-8 are another area of interest. While not classified as hazardous under standard protocols, proper handling guidelines are essential due to its halogen content. Safety-related queries such as "handling bromo-chloro phenyl compounds" and "storage conditions for thiolan-3-amines" frequently appear in occupational health contexts.

The commercial availability of N-(3-bromo-4-chlorophenyl)thiolan-3-amine varies by region, with suppliers often listing it under alternate names like "3-((3-bromo-4-chlorophenyl)amino)thiolane". Procurement-related searches including "CAS 1516824-14-8 suppliers" and "bulk thiolan-3-amine pricing" indicate robust market demand from both academic and industrial buyers.

Future research directions for this compound may explore its enantioselective synthesis, given the growing importance of chiral amines in asymmetric catalysis. Emerging search terms like "chiral thiolan-3-amine catalysts" and "stereoselective bromo-chloro phenylamine synthesis" suggest this could be a fruitful area for innovation.

In summary, N-(3-bromo-4-chlorophenyl)thiolan-3-amine (CAS No. 1516824-14-8) represents a multifaceted chemical entity with diverse applications across pharmaceuticals, materials science, and synthetic chemistry. Its continued study addresses pressing scientific challenges while meeting industry needs for specialized intermediates.